Cas no 1257299-97-0 (2-(4-CHLORO-3-FLUOROPHENYL)PIPERIDINE)

• Product Name: 2-(4-CHLORO-3-FLUOROPHENYL)PIPERIDINE
• CAS No: 1257299-97-0
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5590906
• PubChem ID: 67506056
• Update Time: 2025-10-28

2-(4-CHLORO-3-FLUOROPHENYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLORO-3-FLUOROPHENYL)PIPERIDINE
• Piperidine, 2-(4-chloro-3-fluorophenyl)-
• 1257299-97-0
• SCHEMBL2707264
• EN300-1153320

• Inchi： 1S/C11H13ClFN/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： BPPFQUVLYDZOLZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(Cl)C(F)=C1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±40.0 °C(Predicted)
• pka: 9.01±0.10(Predicted)

Additional information on 2-(4-CHLORO-3-FLUOROPHENYL)PIPERIDINE

2-(4-Chloro-3-Fluorophenyl)Piperidine: A Comprehensive Overview

2-(4-Chloro-3-Fluorophenyl)Piperidine (CAS No. 1257299-97-0) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its piperidine ring fused with a chloro-fluorophenyl group, exhibits a range of interesting properties that make it a valuable subject for research and potential applications in drug development. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and recent advancements related to 2-(4-Chloro-3-Fluorophenyl)Piperidine.

The molecular structure of 2-(4-Chloro-3-Fluorophenyl)Piperidine is defined by its piperidine ring, a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is connected to a phenyl ring substituted with chlorine at the 4-position and fluorine at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. Recent studies have highlighted the importance of such halogen-substituted aromatic rings in modulating the pharmacokinetic and pharmacodynamic profiles of bioactive compounds.

The synthesis of 2-(4-Chloro-3-Fluorophenyl)Piperidine involves a multi-step process that typically begins with the preparation of the chloro-fluorophenyl precursor. This is followed by coupling reactions to introduce the piperidine ring. Researchers have explored various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to optimize the synthesis of this compound. The choice of synthetic route depends on factors such as yield, cost-effectiveness, and the availability of starting materials.

One of the most intriguing aspects of 2-(4-Chloro-3-Fluorophenyl)Piperidine is its pharmacological activity. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzyme targets, making it a promising candidate for therapeutic applications. For instance, recent research has shown that 2-(4-Chloro-3-Fluorophenyl)Piperidine can modulate the activity of kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.

In addition to its enzymatic activity, 2-(4-Chloro-3-Fluorophenyl)Piperidine has been investigated for its potential as a building block in drug design. Its structural versatility allows for further functionalization, enabling researchers to explore a wide array of analogs with enhanced biological profiles. For example, substituting different halogens or introducing additional functional groups at specific positions on the phenyl ring can significantly alter the compound's solubility, permeability, and binding affinity.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(4-Chloro-3-Fluorophenyl)Piperidine's properties. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These studies have revealed that the chloro-fluorophenyl group plays a critical role in stabilizing key interactions within the binding pocket, thereby enhancing its potency.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying 2-(4-Chloro-3-Fluorophenyl)Piperidine's biological effects. Ongoing studies are focused on determining its selectivity profile across different enzyme targets and assessing its safety in preclinical models. These efforts are essential for advancing this compound toward clinical development.

In conclusion, 2-(4-Chloro-3-Fluorophenyl)Piperidine (CAS No. 1257299-97-0) represents a compelling example of how structural modifications can lead to novel bioactive compounds with therapeutic potential. Its unique combination of chemical properties and pharmacological activity positions it as an important molecule in contemporary drug discovery research.